Cas no 68050-93-1 (3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy-)

3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy- structure
68050-93-1 structure
Product Name:3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy-
CAS No:68050-93-1
MF:C12H13NO
MW:187.237723112106
CID:393788
PubChem ID:12459270
Update Time:2025-04-19

3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy-
    • 3-ethoxy-4-azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene
    • DTXSID10499108
    • 4-Ethoxy-3-azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene
    • 68050-93-1
    • Inchi: 1S/C12H13NO/c1-2-14-12-8-10-5-3-4-6-11(7-10)9-13-12/h3-6,8-9H,2,7H2,1H3
    • InChI Key: XYLPMUPZXYFPKO-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC2=CC=CC=C(C=N1)C2

Computed Properties

  • Exact Mass: 187.09979
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 21.59

3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy- Related Literature

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